Cas no 597-55-7 (1,3-diethyl 2,2-dibenzylpropanedioate)

• Product Name: 1,3-diethyl 2,2-dibenzylpropanedioate
• CAS No: 597-55-7
• MF: C₂₁H₂₄O₄
• MW: 340.412866592407
• MDL: MFCD01112051
• CID: 372752
• PubChem ID: 222519
• Update Time: 2025-04-19

1,3-diethyl 2,2-dibenzylpropanedioate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2,2-bis(phenylmethyl)-, 1,3-diethyl ester
• diethyl 2,2-dibenzylpropanedioate
• DIETHYL DIBENZYLMALONATE
• 1,3-diethyl 2,2-dibenzylmalonate
• 2,2-dibenzyl-diethylmalonate
• dibenzyl diethylmalonate
• dibenzylmalonic acid diethyl ester
• diethyl dibenzylpropanedioate
• 1,3-diethyl 2,2-dibenzylpropanedioate
• DTXSID20278643
• propanedioic acid, 2,2-bis(phenylmethyl)-, diethyl ester
• diethyl 2,2-dibenzylmalonate
• SCHEMBL4419400
• NSC8726
• EN300-22934479
• 597-55-7
• NSC-8726

• MDL： MFCD01112051
• Inchi： 1S/C21H24O4/c1-3-24-19(22)21(20(23)25-4-2,15-17-11-7-5-8-12-17)16-18-13-9-6-10-14-18/h5-14H,3-4,15-16H2,1-2H3
• InChI Key： HLMXVMRWOCZNGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 340.16700
• Monoisotopic Mass: 340.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0930
• Melting Point: 14°C
• Boiling Point: 436.21°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 52.60000
• LogP: 3.58440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids